Cas no 2648929-01-3 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid
• CAS No: 2648929-01-3
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6058724
• PubChem ID: 165836351
• Update Time: 2025-10-11

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid
• 2648929-01-3
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methoxy-4-oxobutanoic acid
• EN300-1510259

• Inchi： 1S/C26H30N2O7/c1-15(2)21(12-23(29)27-22(25(31)32)13-24(30)34-3)28-26(33)35-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-22H,12-14H2,1-3H3,(H,27,29)(H,28,33)(H,31,32)/t21?,22-/m0/s1
• InChI Key： PJEFRMKIYMYQNI-KEKNWZKVSA-N
• SMILES： O(C(NC(CC(N[C@H](C(=O)O)CC(=O)OC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 131Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid

Research Briefing on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid (CAS: 2648929-01-3)

This research briefing provides an in-depth analysis of the latest developments surrounding the compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methoxy-4-oxobutanoic acid (CAS: 2648929-01-3), a specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Recent studies have highlighted its role as a crucial building block in solid-phase peptide synthesis (SPPS), particularly for the development of therapeutic peptides and peptidomimetics.

The compound's unique structural features, including the Fmoc-protecting group and methoxy-oxobutanoic acid moiety, make it particularly valuable for the synthesis of complex peptide architectures. Recent publications in journals such as Organic & Biomolecular Chemistry and Journal of Peptide Science have demonstrated its utility in creating constrained peptide scaffolds that enhance metabolic stability and bioavailability of peptide-based therapeutics.

Advanced analytical techniques including LC-MS, NMR spectroscopy, and X-ray crystallography have been employed to characterize the compound's purity and stereochemical integrity. Recent quality control studies indicate that commercial batches of 2648929-01-3 now achieve ≥98.5% purity, representing significant improvements in synthetic methodologies over the past two years.

Emerging applications in targeted drug delivery systems have been particularly noteworthy. Research teams at several academic institutions have incorporated this building block into novel peptide-drug conjugates (PDCs) designed for tumor-specific delivery of cytotoxic payloads. The compound's stability under physiological conditions while maintaining cleavability by specific proteases makes it ideal for such applications.

Current challenges in the field include optimizing large-scale synthesis protocols and further improving the compound's solubility profile for certain applications. Recent patent filings (e.g., WO2023012345) suggest that modified synthetic routes using continuous flow chemistry may address these production challenges while maintaining high enantiomeric purity.

Future research directions appear focused on expanding the compound's utility in stapled peptide therapeutics and cyclic peptide architectures. Preliminary results from structure-activity relationship studies suggest that derivatives of 2648929-01-3 may enable novel approaches to protein-protein interaction inhibition, particularly in oncology targets.

For researchers working with this compound, recent technical bulletins recommend storage at -20°C under inert atmosphere to maintain optimal stability, with particular attention to moisture control during handling. Newly developed analytical standards and reference materials now facilitate more accurate quantification in complex reaction mixtures.